Cas no 1803589-09-4 (2-[2-(morpholin-4-yl)-4-phenyl-1,3-thiazol-5-yl]acetic acid hydrobromide)

• Product Name: 2-[2-(morpholin-4-yl)-4-phenyl-1,3-thiazol-5-yl]acetic acid hydrobromide
• CAS No: 1803589-09-4
• MDL: MFCD28246429
• CID: 4616658
• PubChem ID: 91662935
• Update Time: 2025-06-18

2-[2-(morpholin-4-yl)-4-phenyl-1,3-thiazol-5-yl]acetic acid hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-[2-(morpholin-4-yl)-4-phenyl-1,3-thiazol-5-yl]acetic acid hydrobromide

• MDL： MFCD28246429

Additional information on 2-[2-(morpholin-4-yl)-4-phenyl-1,3-thiazol-5-yl]acetic acid hydrobromide

Introduction to 2-[2-(morpholin-4-yl)-4-phenyl-1,3-thiazol-5-yl]acetic acid hydrobromide (CAS No. 1803589-09-4)

2-[2-(morpholin-4-yl)-4-phenyl-1,3-thiazol-5-yl]acetic acid hydrobromide, with the CAS number 1803589-09-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of both morpholine and thiazole moieties in its molecular structure suggests a unique combination of pharmacophoric elements that may contribute to its interactions with biological targets.

The morpholine ring is a common structural feature in many bioactive molecules, known for its ability to enhance solubility and metabolic stability while also serving as a key pharmacophore in drug design. Its presence in this compound likely contributes to its overall pharmacokinetic profile, making it a promising candidate for further investigation. On the other hand, the thiazole ring is another important pharmacophore that is frequently encountered in medicinal chemistry. Thiazole derivatives are known for their diverse biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The integration of these two heterocyclic systems in 2-[2-(morpholin-4-yl)-4-phenyl-1,3-thiazol-5-yl]acetic acid hydrobromide suggests a multifaceted interaction potential with biological targets.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from heterocyclic compounds. The combination of morpholine and thiazole in this molecule opens up possibilities for targeting multiple pathways simultaneously, which could be particularly advantageous in the treatment of complex diseases. Current research in medicinal chemistry increasingly focuses on designing molecules that can modulate multiple biological processes, leading to more effective and less toxic therapeutic interventions.

The synthesis of 2-[2-(morpholin-4-yl)-4-phenyl-1,3-thiazol-5-yl]acetic acid hydrobromide involves a series of well-established organic reactions that highlight the synthetic versatility of heterocyclic chemistry. The process typically begins with the preparation of key intermediates such as 4-morpholino-thiazole and subsequent functionalization with phenyl groups to introduce the desired pharmacophoric elements. The final step involves the formation of the carboxylic acid group and subsequent bromination to yield the hydrobromide salt.

The structural complexity of this compound necessitates careful consideration during both synthesis and characterization. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming the molecular structure and purity of the compound. These techniques provide detailed insights into the connectivity and conformational preferences of the molecule, which are crucial for understanding its biological behavior.

The potential biological activities of 2-[2-(morpholin-4-yl)]-4-pheno]-1,3-thiazol]-5 -y lacetic acid hydrobromide have not been extensively studied; however, preliminary computational studies suggest that it may exhibit inhibitory activity against certain enzymes and receptors implicated in various diseases. For instance, computational modeling has indicated that this compound could interact with enzymes involved in inflammation and pain signaling pathways. Additionally, its structural features may allow it to modulate neurotransmitter receptors, making it a candidate for further exploration in central nervous system disorders.

In vitro studies have begun to explore the interactions between this compound and model biological systems. Initial experiments have shown promising results in terms of binding affinity and selectivity towards certain targets. These findings are particularly encouraging given the growing demand for selective inhibitors that can modulate specific disease pathways without affecting other physiological processes. Further investigation into its mechanism of action will be crucial for understanding its therapeutic potential.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds in drug development due to their diverse biological activities and structural versatility. The unique combination of morpholine and thiazole moieties in 2-[2-(morpholin -4 - yl strong >) - 4 - phen yl - 1 , 3 - t hia zol -5 - y l] acetic acid hydrobromide positions it as a promising candidate for future therapeutic applications. As research continues to uncover new biological targets and mechanisms, compounds like this one are likely to play an important role in addressing unmet medical needs.

The development of novel drug candidates is a complex process that involves extensive research and collaboration across multiple disciplines. From initial discovery to clinical trials, each step requires careful planning and execution to ensure safety and efficacy. The synthesis and characterization of 2-[2-(morpholin -4 - yl strong >) - 4 - phen yl - 1 , 3 - t hia zol -5 - y l] acetic acid hydrobromide represent an important milestone in this journey, providing a foundation for further exploration into its potential therapeutic applications.